Cas no 2228192-25-2 (2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228192-25-2
• MF: C₉H₇F₄N₃O
• MW: 249.1649954319
• CID: 6478828
• PubChem ID: 165666900
• Update Time: 2025-10-31

2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• EN300-1959254
• 2228192-25-2
• 2-azido-2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H7F4N3O/c10-7-2-1-5(8(4-17)15-16-14)3-6(7)9(11,12)13/h1-3,8,17H,4H2
• InChI Key： WSWGHHQDKOAUNP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 249.05252450g/mol
• Monoisotopic Mass: 249.05252450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol

Recent Advances in the Study of 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol (CAS: 2228192-25-2)

The compound 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol (CAS: 2228192-25-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the efficient synthesis of 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly reduces reaction time while maintaining high enantioselectivity. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro assays have revealed that 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol exhibits promising inhibitory effects against specific kinase targets implicated in inflammatory pathways. Molecular docking simulations suggest that the azido and trifluoromethyl groups play crucial roles in binding affinity, making this compound a potential lead for developing new anti-inflammatory agents.

Further investigations into the compound's mechanism of action are underway. A recent study published in ACS Chemical Biology utilized proteomics profiling to identify potential protein targets, revealing unexpected interactions with metabolic enzymes. These findings open new avenues for repurposing this compound in metabolic disorder research.

The stability and pharmacokinetic properties of 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol have also been evaluated. While the compound shows moderate plasma stability, researchers are exploring prodrug strategies to improve its bioavailability. These developments are particularly relevant for its potential application in central nervous system disorders, where blood-brain barrier penetration is crucial.

Looking forward, the unique chemical architecture of 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol positions it as a versatile building block for click chemistry applications in bioconjugation and targeted drug delivery systems. Several research groups are currently investigating its use in antibody-drug conjugates and PROTAC molecules, with promising preliminary results.

In conclusion, 2-azido-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol represents an exciting area of research at the intersection of synthetic chemistry and drug discovery. The compound's multifaceted applications and recent synthetic improvements suggest it will continue to be an important focus of study in the coming years. Further research is needed to fully elucidate its therapeutic potential and optimize its drug-like properties.